Methyl 3-(3-pyridinyl)benzoate
Cat. No. B1307578
M. Wt: 213.23 g/mol
InChI Key: HLFKAFNNGCVRIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08993555B2
Procedure details
A mixture of (3-(methoxycarbonyl)phenyl)boronic acid (600 mg, 3.33 mmol), 3-bromopyridine (479 mg, 3.0 mmol), K2CO3 (1.2 g, 9.0 mmol) and Pd(dppf)Cl2 (50 mg) in a solution of dioxane (10 mL) and H2O (2.5 mL) was stirred at 120° C. for 30 minutes with microwave heating under N2. The catalyst was then filtered and the filtrate concentrated. The residue was then purified by column chromatography to give the desired product and used directly in the next step. (630 mg Yield 90%).
Name
Yield
90%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][O:2][C:3]([C:5]1[CH:6]=[C:7](B(O)O)[CH:8]=[CH:9][CH:10]=1)=[O:4].Br[C:15]1[CH:16]=[N:17][CH:18]=[CH:19][CH:20]=1.C([O-])([O-])=O.[K+].[K+].O1CCOCC1>C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2].O>[N:17]1[CH:18]=[CH:19][CH:20]=[C:15]([C:7]2[CH:6]=[C:5]([CH:10]=[CH:9][CH:8]=2)[C:3]([O:2][CH3:1])=[O:4])[CH:16]=1 |f:2.3.4,6.7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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600 mg
|
|
Type
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reactant
|
|
Smiles
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COC(=O)C=1C=C(C=CC1)B(O)O
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Name
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|
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Quantity
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479 mg
|
|
Type
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reactant
|
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Smiles
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BrC=1C=NC=CC1
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|
Name
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|
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Quantity
|
1.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
|
|
Name
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|
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Quantity
|
10 mL
|
|
Type
|
reactant
|
|
Smiles
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O1CCOCC1
|
|
Name
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|
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Quantity
|
50 mg
|
|
Type
|
catalyst
|
|
Smiles
|
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
|
|
Name
|
|
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Quantity
|
2.5 mL
|
|
Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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120 °C
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Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred at 120° C. for 30 minutes
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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with microwave heating under N2
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The catalyst was then filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the filtrate concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was then purified by column chromatography
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
N1=CC(=CC=C1)C=1C=C(C(=O)OC)C=CC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
